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Compound of Interest

Compound Name: Mercury(ll) oxalate

Cat. No.: B1606967

Essential Safety and Handling Guide for
Mercury(ll) Oxalate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols and logistical information for the handling and
disposal of Mercury(ll) oxalate. Adherence to these procedures is essential to mitigate the
significant health risks associated with this highly toxic compound.

Mercury(ll) oxalate is a hazardous chemical that is fatal if swallowed, in contact with skin, or if
inhaled.[1] It can cause damage to the kidneys through prolonged or repeated exposure and is
very toxic to aquatic life. Due to its high toxicity, all operations involving Mercury(ll) oxalate
must be conducted with the utmost care and preparedness.

Quantitative Safety Data

The following table summarizes key quantitative safety data for mercury and its compounds. It
is crucial to work within these exposure limits to minimize health risks.
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Reference

Parameter Value Source
Compound

OSHA PEL (TWA) 0.05 mg/m3 Mercury Vapor [2]
ACGIH TLV (TWA) 0.025 mg/m3 Mercury [3]
NIOSH REL (TWA) 0.05 mg/m3 Mercury (compounds)  [4]
NIOSH IDLH 10 mg/m3 Mercury [3]
Decomposition

~165°C Mercury(ll) oxalate [5]
Temperature

Operational Plan: Safe Handling Protocol

All handling of Mercury(ll) oxalate must be performed within a certified chemical fume hood to
control exposure to dust and vapors.[2][6] The work area should be equipped with an
emergency shower and eyewash station.[2]

Personal Protective Equipment (PPE):

A comprehensive PPE ensemble is mandatory when handling Mercury(ll) oxalate.
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PPE Category Specification Rationale

) Chemical safety goggles and a  To protect against splashes
Eye/Face Protection ) ) )
face shield. and airborne particles.[7]

Chemical-resistant gloves
(e.g., butyl rubber, neoprene),

a lab coat, and closed-toe )
To prevent skin contact, as
_ . shoes. For organo-mercury _
Skin Protection ) Mercury(ll) oxalate is fatal
compounds, laminate-style _
) upon dermal absorption.[1]
gloves with heavy-duty outer

gloves are recommended.[2][7]

[8]

An air-purifying respirator with
a cartridge for mercury vapor is
required if there is a risk of
) ) exceeding exposure limits. For  To prevent inhalation of toxic
Respiratory Protection ) ]
higher concentrations, a self- dust and vapors.[1]
contained breathing apparatus

(SCBA) may be necessary.[7]
[8]

Experimental Workflow:

The following diagram outlines the procedural steps for safely handling Mercury(ll) oxalate in
a laboratory setting.

Caption: Experimental workflow for handling Mercury(ll) oxalate.

Disposal Plan

All waste containing Mercury(ll) oxalate is considered hazardous waste and must be disposed
of accordingly.[9][10]

Waste Segregation and Collection:
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e Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be
collected in a designated, sealed, and clearly labeled hazardous waste container.

e Liquid Waste: Solutions containing Mercury(ll) oxalate should be collected in a separate,
sealed, and labeled hazardous waste container. Do not mix with other waste streams.[8]

o Empty Containers: Empty containers that held Mercury(ll) oxalate should be triple-rinsed (if
appropriate for the procedure), with the rinsate collected as hazardous waste. The empty,
rinsed container should then be disposed of as hazardous waste.

Disposal Procedure:

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the name of
the chemical (Mercury(ll) Oxalate), and the associated hazards.

» Storage: Store waste containers in a designated, secure area, away from incompatible
materials.

e Pickup: Arrange for hazardous waste pickup through your institution's Environmental Health
and Safety (EHS) office.[11] Do not dispose of any mercury-containing waste down the drain.

[8]

Emergency Procedures

In the event of an emergency, prompt and correct action is critical.
Spill Response:

o Small Spills: If a small amount of Mercury(ll) oxalate is spilled within a fume hood, use a
mercury spill kit to clean it up.[2] The kit should contain mercury-absorbing powder and
sponges.[9] Collect all cleanup materials in a sealed bag and dispose of it as hazardous
waste.

e Large Spills: For any large spill, or any spill outside of a fume hood, evacuate the area
immediately and notify your institution's EHS or emergency response team.[2][12] Do not
attempt to clean up a large spill yourself.[8]

Personnel Exposure:
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Exposure Route First Aid Measures

) Move the affected person to fresh air
Inhalation ) . . .
immediately. Seek medical attention.

Immediately remove all contaminated clothing.
) [12] Wash the affected area with soap and water
Skin Contact ) ) )
for at least 15 minutes.[13] Seek immediate

medical attention.

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact ] ] ] ]

eyelids occasionally.[12][13] Seek immediate

medical attention.

) Do NOT induce vomiting. Rinse mouth with
Ingestion ) i ) i
water. Seek immediate medical attention.[7][13]

For any exposure, a copy of the Safety Data Sheet (SDS) should be provided to the attending
medical professional.[11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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